![molecular formula C14H21Cl2NO2 B4401096 4-[2-(2-chloro-3,6-dimethylphenoxy)ethyl]morpholine hydrochloride](/img/structure/B4401096.png)
4-[2-(2-chloro-3,6-dimethylphenoxy)ethyl]morpholine hydrochloride
Overview
Description
4-[2-(2-chloro-3,6-dimethylphenoxy)ethyl]morpholine hydrochloride, also known as ICI 118,551, is a selective β2-adrenergic receptor antagonist. It is commonly used in scientific research to study the physiological and biochemical effects of β2-adrenergic receptor activation and inhibition.
Mechanism of Action
4-[2-(2-chloro-3,6-dimethylphenoxy)ethyl]morpholine hydrochloride 118,551 is a selective β2-adrenergic receptor antagonist, meaning that it binds to and blocks the activity of β2-adrenergic receptors. This results in the inhibition of various physiological processes that are regulated by β2-adrenergic receptor activation, including smooth muscle relaxation and lipolysis.
Biochemical and Physiological Effects
This compound 118,551 has a variety of biochemical and physiological effects, including the inhibition of smooth muscle relaxation, the inhibition of insulin secretion, and the inhibition of lipolysis. These effects are due to the blocking of β2-adrenergic receptor activity by this compound 118,551.
Advantages and Limitations for Lab Experiments
4-[2-(2-chloro-3,6-dimethylphenoxy)ethyl]morpholine hydrochloride 118,551 is a useful tool for studying the physiological and biochemical effects of β2-adrenergic receptor activation and inhibition. Its selectivity for β2-adrenergic receptors allows for the specific investigation of the role of these receptors in various physiological processes. However, its use is limited by its potential for off-target effects and its potential to interact with other drugs or compounds.
Future Directions
There are many potential future directions for the study of 4-[2-(2-chloro-3,6-dimethylphenoxy)ethyl]morpholine hydrochloride 118,551 and the β2-adrenergic receptor. These include the investigation of the role of β2-adrenergic receptors in various disease states, the development of more selective β2-adrenergic receptor antagonists, and the investigation of the potential for β2-adrenergic receptor agonists to be used as therapeutic agents for various diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of β2-adrenergic receptor activation and inhibition, and the potential for these effects to be harnessed for therapeutic purposes.
Scientific Research Applications
4-[2-(2-chloro-3,6-dimethylphenoxy)ethyl]morpholine hydrochloride 118,551 is primarily used in scientific research to study the physiological and biochemical effects of β2-adrenergic receptor activation and inhibition. It has been used in a variety of studies to investigate the role of β2-adrenergic receptors in various physiological processes, including smooth muscle relaxation, insulin secretion, and lipolysis.
properties
IUPAC Name |
4-[2-(2-chloro-3,6-dimethylphenoxy)ethyl]morpholine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClNO2.ClH/c1-11-3-4-12(2)14(13(11)15)18-10-7-16-5-8-17-9-6-16;/h3-4H,5-10H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUMMBWCBKQVZMY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)C)Cl)OCCN2CCOCC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{2-[4-(allyloxy)phenoxy]ethyl}morpholine hydrochloride](/img/structure/B4401015.png)
![methyl 3-{[3-(2-furoylamino)benzoyl]amino}benzoate](/img/structure/B4401030.png)
![1-(2-{2-[2-chloro-4-(1,1-dimethylpropyl)phenoxy]ethoxy}ethyl)-4-methylpiperazine hydrochloride](/img/structure/B4401039.png)
![3-[2-(2-chloro-3,6-dimethylphenoxy)ethyl]-4(3H)-quinazolinone](/img/structure/B4401044.png)
![3-chloro-7-nitro-N-[4-(4-pyridinylmethyl)phenyl]-1-benzothiophene-2-carboxamide](/img/structure/B4401046.png)
![1-{4-[4-(allyloxy)phenoxy]butyl}-4-methylpiperazine hydrochloride](/img/structure/B4401064.png)
![4-[4-(2-methoxy-4-propylphenoxy)butyl]morpholine hydrochloride](/img/structure/B4401069.png)
![4-[2-(2-sec-butoxyphenoxy)ethyl]morpholine hydrochloride](/img/structure/B4401071.png)
![4-[2-(4-iodo-2-methylphenoxy)ethyl]morpholine hydrochloride](/img/structure/B4401089.png)
![4-[3-(allyloxy)benzoyl]-2,6-dimethylmorpholine](/img/structure/B4401099.png)
![N-{3-[5-(2-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylacetamide](/img/structure/B4401111.png)